1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine

• IUPAC Name: 4-[3-[2-(3-fluorophenyl)ethyl]piperidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C18H23FN2O3S/c1-13-18(14(2)24-20-13)25(22,23)21-10-4-6-16(12-21)9-8-15-5-3-7-17(19)11-15/h3,5,7,11,16H,4,6,8-10,12H2,1-2H3
• InChI Key: JYZPWAPCCQRUAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCCC(C2)CCC3=CC(=CC=C3)F
• Molecular Formula: C18H23FN2O3S
• Molecular Weight: 366.5 g/mol

Description

1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique properties that make it an ideal candidate for various laboratory experiments.

Mechanism of Action

The mechanism of action of 1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, such as serotonin, dopamine, and gamma-aminobutyric acid (GABA). It is also believed to have an effect on voltage-gated sodium channels, which play a key role in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory effects, as well as anxiolytic and sedative effects. It has also been shown to have an effect on learning and memory, as well as on the regulation of mood and emotions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine in lab experiments is its unique properties. This compound has been shown to have a wide range of biological activities, which makes it an ideal candidate for various laboratory experiments. However, one of the limitations of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols to avoid any potential health risks.

Future Directions

There are many potential future directions for the study of 1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine. One area of interest is the potential use of this compound in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another area of interest is the development of new analogs of this compound with improved biological activity and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-3-[2-(3-fluorophenyl)ethyl]piperidine has been extensively studied for its potential use in scientific research. This compound has been shown to have a wide range of biological activities, including anticonvulsant, analgesic, and anti-inflammatory effects. It has also been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and epilepsy.